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Compound of Interest |

Compound Name: 7-Chloro-1-methoxynaphthalene
CAS No.: 91063-80-8
Cat. No.: B11901935
- 7

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the available safety, handling, and
physicochemical properties of 7-chloro-1-methoxynaphthalene. As a dedicated Safety Data
Sheet (SDS) for this specific compound is not readily available in the public domain, this
document synthesizes information from suppliers and extrapolates data from structurally similar
compounds to provide a robust safety and handling framework. All extrapolated information is
clearly identified, and sources are meticulously referenced to ensure scientific integrity.

Chemical Identity and Physicochemical Properties

7-Chloro-1-methoxynaphthalene is a substituted naphthalene derivative. The presence of
both a chloro and a methoxy group on the naphthalene ring influences its reactivity and
physical properties. The methoxy group is electron-donating, which can activate the ring
towards certain electrophilic substitutions, while the chloro group is electron-withdrawing.

Table 1: Physicochemical Properties of 7-Chloro-1-methoxynaphthalene and Related
Compounds
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7-Chloro-1- 1- 2-
Property methoxynaphthale Methoxynaphthale Methoxynaphthale
he ne (Analogue) ne (Analogue)
CAS Number 91063-80-8[1] 2216-69-5[2] 93-04-9
Molecular Formula C11HoCIO[1] C11H100 C11H100
Molecular Weight 192.64 g/mol [1] 158.20 g/mol 158.20 g/mol
o White to very pale
Not explicitly stated; o ]
Appearance ) ] o Liquid[2] yellow crystalline
likely a solid or liquid
powder[3]
Melting Point Data not available 5°C 73 °C[3]
N _ _ 135-137 °C @ 12
Boiling Point Data not available 274 °CJ[3]
mmHg
Solubility Data not available Insoluble in water Insoluble in water
Density Data not available 1.09 g/mL at 25 °C Data not available

Hazard Identification and Toxicological Profile

Specific toxicological data for 7-chloro-1-methoxynaphthalene is not available. Therefore, the

hazard profile is inferred from related chlorinated and methoxylated naphthalene compounds.

General Hazards (Inferred):

Skin Irritation: May cause skin irritation.

Eye Irritation: May cause serious eye irritation.

Respiratory Irritation: May cause respiratory tract irritation.

Acute Toxicity: May be harmful if swallowed, in contact with skin, or if inhaled.[4]

Aquatic Toxicity: Likely to be toxic to aquatic life with long-lasting effects.
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It is important to note that the toxicological properties of this specific compound have not been
fully investigated.[2] Therefore, it should be handled with the utmost care, assuming it to be

hazardous.

Safe Handling and Storage Protocols

Proper handling and storage are crucial to minimize exposure and ensure laboratory safety.
The following protocols are based on best practices for handling similar chemical compounds.

Engineering Controls and Personal Protective
Equipment (PPE)

A risk assessment should be conducted before handling this compound to determine the

appropriate level of control measures.
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Risk Assessment

Handle 7-Chloro-1-methoxynaphthalene
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Control Measures

Work in a certified chemical fume hood Ensure good general ventilation
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ersonal Protective Equipment (PPE)\

Wear chemical-resistant gloves (e.g., nitrile)

Wear chemical safety goggles

Wear a lab coat
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Caption: Recommended PPE and engineering controls workflow.

Experimental Protocol for Safe Handling:

* Preparation: Before handling, ensure that a chemical fume hood is operational and that all
necessary PPE is readily available.
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» Weighing and Transfer: Conduct all weighing and transfer operations within the fume hood to
minimize inhalation exposure.

e Solution Preparation: When preparing solutions, add the compound slowly to the solvent to
avoid splashing.

o Post-Handling: After handling, thoroughly wash hands and any potentially contaminated
surfaces. Dispose of contaminated gloves and other disposable PPE in accordance with
institutional guidelines.

Storage Conditions

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]
o Keep away from incompatible materials such as strong oxidizing agents.[2]

» Store locked up to prevent unauthorized access.[4]

Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical.
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4 Spill Response

@ Evacuate the area and contact emergency services

Absorb with inert material and dispose of as hazardous waste

Chemical Spill  Minor Spill ~ Major Spill

First Aid Measures

| | g Move to fresh air and seek medical attention
~
Chemical Exposure | Eye Contact | Skin Contact | Inhalation | Ingestion _v
Remove contaminated clothing and wash skin with soap and water
g 'mmediately flush with water for at least 15 minutes
- J
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. fishersci.com [fishersci.com]

o 3. tcichemicals.com [tcichemicals.com]

e 4. cdn.caymanchem.com [cdn.caymanchem.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to 7-Chloro-1-
methoxynaphthalene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11901935#safety-data-sheet-sds-for-7-chloro-1-
methoxynaphthalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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